Cas no 29121-25-3 (Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate)

Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate is a brominated phenolic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a bromo-substituted aromatic ring and an ethyl acetate moiety, making it a versatile building block for further functionalization. The compound is particularly useful in coupling reactions and as a precursor for bioactive molecules. Its moderate reactivity and stability under standard conditions facilitate handling and storage. The presence of both hydroxyl and bromo groups allows for selective modifications, enhancing its utility in fine chemical synthesis. This compound is typically supplied with high purity, ensuring consistent performance in research and industrial applications.
Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate structure
29121-25-3 structure
Product Name:Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate
CAS No:29121-25-3
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD16293380
CID:2115776
PubChem ID:18620106
Update Time:2025-06-09

Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(3-bromo-4-hydroxyphenyl)acetate
    • ethyl 3-bromo-4-hydroxyphenylacetate
    • URBNYOULFVVQQK-UHFFFAOYSA-N
    • SY226786
    • (3-Bromo-4-hydroxy-phenyl)-acetic acid ethyl ester
    • Benzeneacetic acid, 3-bromo-4-hydroxy-, ethyl ester
    • AC2272
    • CS-12849
    • DA-34544
    • AKOS037649643
    • SCHEMBL135908
    • 29121-25-3
    • ethyl2-(3-bromo-4-hydroxyphenyl)acetate
    • MFCD16293380
    • Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate
    • MDL: MFCD16293380
    • Inchi: 1S/C10H11BrO3/c1-2-14-10(13)6-7-3-4-9(12)8(11)5-7/h3-5,12H,2,6H2,1H3
    • InChI Key: URBNYOULFVVQQK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CC(=O)OCC)O

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.4

Ethyl 2-(3-bromo-4-hydroxyphenyl)acetate Pricemore >>

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